2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 2-(2-bicyclo[2.2.1]hept-5-enylmethylamino)propan-1-ol
• InChI: InChI=1S/C11H19NO/c1-8(7-13)12-6-11-5-9-2-3-10(11)4-9/h2-3,8-13H,4-7H2,1H3
• InChI Key: CQUUXJQZIFDHGI-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1CC2CC1C=C2

Description

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol is a bicyclic amine alcohol derivative featuring a norbornene (bicyclo[2.2.1]hept-5-ene) core. The compound comprises a methylene-linked amino group attached to the norbornene system, with a propan-1-ol chain extending from the amino group. This structure confers unique steric and electronic properties, making it relevant in organic synthesis, polymer chemistry, and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol typically involves the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethylamine with propylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires careful temperature control to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the use of industrial-grade solvents and reagents. The final product is typically purified through distillation or recrystallization techniques .

Chemical Reactions Analysis

Types of Reactions

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, depending on its structure and functional groups. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomers and Positional Variants

• 3-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol (C₁₁H₁₉NO, MW 181.27): This positional isomer shifts the amino group to the third carbon of the propanol chain. While molecular weights are identical, the altered hydroxyl-amine spatial arrangement may affect solubility and reactivity. For instance, the 2-amino derivative (target compound) could exhibit different hydrogen-bonding capabilities or steric hindrance in coordination chemistry.
• 2-({Bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol (C₁₀H₁₉NO, MW 169.26): The saturated bicyclo[2.2.1]heptane core eliminates the norbornene double bond, reducing ring strain and altering electronic properties. This may diminish reactivity in polymerization or cycloaddition reactions compared to the unsaturated target compound.

Substituent Variations

• This derivative’s higher molecular weight (195.30 vs. 181.27) may also reduce solubility in polar solvents.
• 2-{(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)amino}-1-(4-nitrophenyl)ethan-1-ol: The addition of a 4-nitrophenyl group introduces strong electron-withdrawing effects, enhancing acidity of the hydroxyl group and altering UV-Vis absorption. Such modifications are critical in designing photoactive compounds or intermediates for heterocycle synthesis (e.g., oxazolidinones).

Functional Group Modifications

• N-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,1,1-trifluoromethanesulfonamide: Replacement of the propanol chain with a trifluoromethanesulfonamide group renders this derivative a monomer for next-generation photoresists. The electron-deficient sulfonamide group enhances thermal stability and lithographic performance compared to the hydroxyl-containing target compound.

Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Application/Activity
2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol (Target)	C₁₁H₁₉NO	181.27*	Norbornene, propan-1-ol	Organic synthesis, polymers
3-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol	C₁₁H₁₉NO	181.27	Positional isomer	Undocumented
2-({Bicyclo[2.2.1]heptan-2-yl}amino)propan-1-ol	C₁₀H₁₉NO	169.26	Saturated bicyclo	Undocumented
2-({Bicyclo...ylmethyl}amino)-2-methylpropan-1-ol	C₁₂H₂₁NO	195.30	2-methylpropanol	Undocumented
N-(Bicyclo...ylmethyl)-1,1,1-trifluoromethanesulfonamide	C₉H₁₂F₃NO₂S	255.26	Trifluoromethanesulfonamide	Photoresist monomers

*Estimated based on positional isomer data.

Biological Activity

2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol is a compound of interest due to its unique bicyclic structure and potential biological activities. This article compiles existing research findings on its biological activity, including genotoxic effects, cytotoxicity, and other relevant pharmacological properties.

• IUPAC Name : 2-({bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol
• Molecular Formula : C12H21NO
• CAS Number : 1218438-86-8
• Molecular Weight : 195.30 g/mol

Genotoxic Effects

Research indicates that compounds structurally related to bicyclo[2.2.1]heptane exhibit genotoxic effects, particularly in bacterial models. A study focused on 2,2'-bis(bicyclo[2.2.1]heptane) (BBH), a related compound, demonstrated that it can induce an SOS response in bacterial cells without showing alkylating effects. At high concentrations (100 g/l), BBH was found to have cytotoxic effects, significantly decreasing luminescence in treated cells, suggesting a potential for DNA damage or cellular stress responses .

Cytotoxicity Studies

In vitro studies have shown that the compound can exhibit cytotoxic properties at elevated concentrations. For instance, a concentration of 100 g/l resulted in a significant reduction in bioluminescence in bacterial cells, indicating cell death or impaired function . This suggests that while the compound may have therapeutic potential, careful consideration of dosage is essential to mitigate adverse effects.

Case Studies and Research Findings

Study	Findings
Kessenikh et al., 2020	Investigated the genotoxic effect of BBH; found significant cytotoxicity at high concentrations with no alkylating effects noted.
PLOS ONE Study	Demonstrated that BBH induces an SOS response in E. coli, indicating potential DNA damage without alkylation; cytotoxic effects observed at high concentrations.
Sigma-Aldrich Data	Provided structural and chemical data supporting the biological activity of bicyclic compounds related to the target compound.

The mechanism through which 2-({Bicyclo[2.2.1]hept-5-en-2-ylmethyl}amino)propan-1-ol exerts its biological effects is not fully elucidated but may involve interaction with cellular DNA or disruption of cellular processes leading to oxidative stress or apoptosis.